Cas no 475-81-0 (Glaucine)
Glaucine structure
Product Name:Glaucine
CAS No:475-81-0
MF:C21H25NO4
MW:355.4275
CID:329093
Update Time:2024-02-29
Glaucine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1,2,9,10-Tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline
- (s)-5,6,6a7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-4h-dibenzo(de,g)quinol
- 1,2,9,10-tetramethoxy-6a-alpha-aporphin
- 1,2,9,10-tetramethoxy-6a-alpha-aporphine
- 4h-dibenzo(de,g)quinoline,5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl
- bromcholitin
- d-glaucine
- glauvent
- (+)-GLAUCINE
- (6aS)-1,2,9,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline
- 4H-Dibenzo[de,g]quinoline,5,6,6a,7-tetrahydro-1,2,9,10-tetramethoxy-6-methyl-, (6aS)-
- BOLDINE DIMETHYLETHER
- Glaucine
- Dehydroglaucine
- [ "" ]
- O,O-Dimethylisoboldine
- S-(+)-Glaucine
- NSC 34396
-
- MDL： MFCD00075953
- Inchi： InChI=1S/C21H25NO4/c1-22-7-6-12-9-18(25-4)21(26-5)20-14-11-17(24-3)16(23-2)10-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/t15-/m0/s1
- InChI Key： RUZIUYOSRDWYQF-HNNXBMFYSA-N
- SMILES： CN1CCC2=C3[C@@H]1CC4=C(C=C(C(=C4)OC)OC)C3=C(C(=C2)OC)OC
Computed Properties
- Exact Mass: 355.17800
- Monoisotopic Mass: 355.178358
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.2
Experimental Properties
- Color/Form: Brown powder
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 246-247 ºC
- Boiling Point: 488.45°C (rough estimate)
- Flash Point: 140.2°C
- Refractive Index: 1.5614 (estimate)
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
- PSA: 40.16000
- LogP: 3.41100
- Specific Rotation: D20 +115° (c = 3 in alc)
Glaucine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Glaucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN90408-10mg |
Glaucine |
475-81-0 | >=98% | 10mg |
$138 | 2021-07-22 | |
| TRC | G406900-5mg |
d-Glaucine |
475-81-0 | 5mg |
$ 161.00 | 2023-09-07 | ||
| TRC | G406900-10mg |
d-Glaucine |
475-81-0 | 10mg |
$ 221.00 | 2023-09-07 | ||
| TRC | G406900-100mg |
d-Glaucine |
475-81-0 | 100mg |
$ 644.00 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-1 mg |
Glaucine |
475-81-0 | 99.42% | 1mg |
￥954.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-10 mg |
Glaucine |
475-81-0 | 99.42% | 10mg |
￥3117.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-25 mg |
Glaucine |
475-81-0 | 99.42% | 25mg |
￥5610.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-50 mg |
Glaucine |
475-81-0 | 99.42% | 50mg |
￥8415.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-100 mg |
Glaucine |
475-81-0 | 99.42% | 100MG |
￥12622.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T5S2059-200 mg |
Glaucine |
475-81-0 | 99.42% | 200mg |
￥18933.00 | 2022-04-26 |
Glaucine Related Literature
-
1. Microbial transformations of glaucinePatrick J. Davis,Daniel Wiese,John P. Rosazza J. Chem. Soc. Perkin Trans. 1 1977 1
-
2. The biosynthesis of glaucine in Litsea glutinosaDewan S. Bhakuni,Sudha Jain J. Chem. Soc. Perkin Trans. 1 1988 1447
-
3. 1H and 13C NMR studies on the conformation of N-methyl diastereomers of (+)-glaucine hydrotrifluoroacetate, an aporphine alkaloid saltRobert Glaser,Michael A. Bernstein J. Chem. Soc. Perkin Trans. 2 1991 2047
-
Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
-
Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
